Cas no 2228821-14-3 (1-(propan-2-yl)-5-(pyrrolidin-3-yloxy)-1H-pyrazole)

• Product Name: 1-(propan-2-yl)-5-(pyrrolidin-3-yloxy)-1H-pyrazole
• CAS No: 2228821-14-3
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6269311
• PubChem ID: 165628066
• Update Time: 2025-06-13

1-(propan-2-yl)-5-(pyrrolidin-3-yloxy)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-5-(pyrrolidin-3-yloxy)-1H-pyrazole
• EN300-1795441
• 2228821-14-3

• Inchi： 1S/C10H17N3O/c1-8(2)13-10(4-6-12-13)14-9-3-5-11-7-9/h4,6,8-9,11H,3,5,7H2,1-2H3
• InChI Key： KMRAPSSURKSJBA-UHFFFAOYSA-N
• SMILES： O(C1=CC=NN1C(C)C)C1CNCC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.1Ų

Additional information on 1-(propan-2-yl)-5-(pyrrolidin-3-yloxy)-1H-pyrazole

Introduction to 1-(propan-2-yl)-5-(pyrrolidin-3-yloxy)-1H-pyrazole (CAS No. 2228821-14-3)

1-(propan-2-yl)-5-(pyrrolidin-3-yloxy)-1H-pyrazole (CAS No. 2228821-14-3) is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of novel bioactive molecules. This heterocyclic compound features a pyrazole core substituted with a propyl group at the 1-position and a pyrrolidine moiety at the 5-position, linked through an oxygen atom. The unique structural arrangement of this molecule imparts distinct chemical and pharmacological properties, making it a valuable scaffold for further medicinal chemistry exploration.

The pyrazole core is a well-documented pharmacophore in drug discovery, known for its ability to interact with various biological targets due to its rigid bicyclic structure and electron-rich nature. The presence of the propyl group at the 1-position enhances lipophilicity, which can be advantageous for membrane permeability and oral bioavailability. Conversely, the pyrrolidin-3-yloxy substituent introduces hydrogen bonding potential and further complexity to the molecule's interactions with biological receptors.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 1-(propan-2-yl)-5-(pyrrolidin-3-yloxy)-1H-pyrazole, allowing researchers to predict binding affinities and identify potential therapeutic applications with greater precision. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key targets in managing chronic inflammatory diseases.

In vitro studies have demonstrated that derivatives of pyrazole-pyrrolidine hybrids can modulate receptor activity by occupying binding pockets with high affinity. The oxygen bridge in 1-(propan-2-yl)-5-(pyrrolidin-3-yloxy)-1H-pyrazole may facilitate stable interactions with polar residues in protein targets, enhancing drug-receptor binding stability. Furthermore, the propyl side chain could serve as a rotatable hinge region, allowing for fine-tuning of molecular fit through structure-based drug design approaches.

The synthesis of this compound involves multi-step organic transformations, including nucleophilic substitution reactions and cyclization processes. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. The scalability of its synthesis is an important consideration for potential industrial applications, particularly if preclinical or clinical trials were to proceed.

Current research in medicinal chemistry emphasizes the development of polypharmacophoric compounds that can engage multiple targets simultaneously. The structural features of 1-(propan-2-yl)-5-(pyrrolidin-3-yloxy)-1H-pyrazole make it an attractive candidate for such endeavors. By leveraging its dual-binding capabilities, this molecule could address complex pathologies that require multifaceted therapeutic intervention.

Biological evaluation of 1-(propan-2-yl)-5-(pyrrolidin-3-yloxy)-1H-pyrazole has revealed promising preliminary results in cell-based assays. Notably, it has shown selective inhibition toward certain kinases implicated in cancer progression, without significant toxicity at tested concentrations. These findings align with broader trends in oncology research, where kinase inhibitors are among the most successful classes of drugs developed over the past decade.

The pharmacokinetic profile of this compound is another critical aspect under investigation. In animal models, early studies indicate moderate oral bioavailability and reasonable tissue distribution, suggesting potential for systemic therapeutic action. However, further optimization may be required to achieve optimal pharmacokinetic properties before moving into human trials.

Regulatory considerations play a significant role in advancing any novel pharmaceutical entity like 1-(propan-2-yl)-5-(pyrrolidin-3-yloxy)-1H-pyrazole. Compliance with Good Manufacturing Practices (GMP) and submission of comprehensive toxicological data are prerequisites for clinical development. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate these processes while ensuring safety and efficacy standards are met.

The future directions for research on this compound include exploring its potential as an intermediate in larger synthetic schemes or as a lead compound for derivative development. Structural modifications could be made to enhance potency, selectivity, or metabolic stability—key factors determining clinical success. High-throughput screening campaigns combined with machine learning algorithms may further refine hit-to-drug optimization pipelines.

In conclusion,1-(propan-2-yl)-5-(pyrrolidin-3-yloxy)-1H-pyrazole represents a promising candidate for therapeutic intervention based on its unique structural attributes and preliminary biological activity. Continued investigation into its pharmacological effects will provide valuable insights into its potential applications across multiple disease areas while advancing our understanding of heterocyclic drug design principles.